2,5-dibromo-N-(3-fluorophenyl)benzamide

• Molecular Formula: C13H8Br2FNO
• Molecular Weight: 373.01 g/mol
• IUPAC Name: 2,5-dibromo-N-(3-fluorophenyl)benzamide
• InChI: InChI=1S/C13H8Br2FNO/c14-8-4-5-12(15)11(6-8)13(18)17-10-3-1-2-9(16)7-10/h1-7H,(H,17,18)
• InChI Key: ADQDEJIHXIHXTE-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)NC(=O)C2=C(C=CC(=C2)Br)Br

Description

2,5-Dibromo-N-(3-fluorophenyl)benzamide is a benzamide derivative characterized by a 2,5-dibromo-substituted aromatic ring and a 3-fluorophenyl amide group. This compound is structurally related to several benzamide derivatives studied for applications ranging from medicinal chemistry (e.g., histone deacetylase inhibitors) to agrochemicals .

Comparison with Similar Compounds

3,5-Dibromo-N-(4-hydroxyphenyl)benzamide

• Structure : Bromine atoms at 3- and 5-positions; amide linked to a 4-hydroxyphenyl group.
• Synthesis: Synthesized via DCC/DMAP-catalyzed condensation of 3,5-dibromo benzoic acid with 4-aminophenol, favoring amide over ester bond formation .
• The hydroxyl group introduces hydrogen-bonding capability, contrasting with the electron-withdrawing fluorine in the target compound .

4-Bromo-N-(3,5-dimethoxyphenyl)benzamide (C10)

• Structure : Single bromine at the 4-position; amide linked to a 3,5-dimethoxyphenyl group.
• Properties : Methoxy groups are electron-donating, altering the electronic environment of the benzamide core. ^13C NMR data (e.g., δ 55.791 ppm for methoxy carbons) confirms electronic modulation .
• Key Differences: Mono-bromination reduces molecular weight (vs. di-bromo derivatives) and may decrease steric bulk. Methoxy groups enhance lipophilicity but reduce polarity compared to fluorine .

Alkyl vs. Aryl Substituents

2,5-Dibromo-N-(3-methoxypropyl)benzamide

• Structure : Alkyl chain (3-methoxypropyl) as the amide substituent.
• Properties: Molecular formula C₁₁H₁₃Br₂NO₂; molar mass 351.03 g/mol.

2,5-Dibromo-N-(2-ethylhexyl)benzamide

• Structure : Branched alkyl chain (2-ethylhexyl) substituent.
• Properties: Larger molar mass (C₁₅H₂₁Br₂NO) and higher hydrophobicity due to the extended alkyl chain. Such derivatives are often explored for applications requiring prolonged persistence in lipid-rich environments .

Comparison with Target Compound :

• Fluorine’s electronegativity may also strengthen hydrogen-bond acceptor capacity compared to alkoxy groups .

HDAC Inhibitors (e.g., MC1568)

• Structure : Fluorophenyl-containing benzamides like MC1568 are Class II HDAC inhibitors.
• Relevance : The 3-fluorophenyl group in the target compound may similarly enhance target binding or pharmacokinetic profiles, though empirical validation is needed .

Agrochemical Derivatives (e.g., Flutolanil)

• Structure : N-(3-(1-methylethoxy)phenyl)-2-(trifluoromethyl)benzamide.
• Comparison : Trifluoromethyl and alkoxy groups in agrochemicals optimize stability and bioavailability. The target compound’s di-bromo and fluorophenyl groups may offer unique modes of action, such as resistance to enzymatic degradation .

Key Research Findings

• Synthetic Accessibility : Compounds with electron-withdrawing groups (e.g., Br, F) often require optimized coupling agents (e.g., DCC/DMAP) for amide bond formation .
• Biological Relevance : Fluorophenyl and brominated benzamides are recurrent motifs in HDAC inhibitors and agrochemicals, suggesting broad utility .
• Property Trends : Alkyl substituents enhance hydrophobicity, while aryl groups (e.g., fluorophenyl) improve metabolic stability and target affinity .

Notes

• Substituent position (2,5- vs. 3,5-dibromo) significantly impacts steric and electronic profiles, necessitating tailored synthesis protocols .